4-ethylsulfanyl-11,13-dimethyl-6-(4-methylphenoxy)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

Specification

• CAS No.: 439111-34-9
• Molecular Formula: C20H19N3OS2
• Molecular Weight: 381.51
• IUPAC Name: 4-ethylsulfanyl-11,13-dimethyl-6-(4-methylphenoxy)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• Standard InChI: InChI=1S/C20H19N3OS2/c1-5-25-20-22-16-15-12(3)10-13(4)21-19(15)26-17(16)18(23-20)24-14-8-6-11(2)7-9-14/h6-10H,5H2,1-4H3
• Standard InChI Key: KMFFLCUTWNYWOZ-UHFFFAOYSA-N
• SMILES: CCSC1=NC2=C(C(=N1)OC3=CC=C(C=C3)C)SC4=C2C(=CC(=N4)C)C

Introduction

The compound 4-ethylsulfanyl-11,13-dimethyl-6-(4-methylphenoxy)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is a heterocyclic chemical entity notable for its complex molecular structure and potential applications in pharmaceutical research. It is classified as a heterocyclic compound due to the presence of nitrogen atoms integrated into its multi-ring system. The unique arrangement of functional groups such as the ethylsulfanyl group and the methylphenoxy moiety suggests its utility in diverse chemical and biological contexts.

Synthesis

The synthesis of this compound involves multi-step organic reactions, typically requiring precise control over reaction conditions such as temperature, pressure, and catalysts to ensure high yield and purity. While specific protocols are not detailed in the literature, common synthetic strategies for similar heterocycles include:

• Formation of the Tricyclic Core: Cyclization reactions involving nitrogen-containing precursors.

• Introduction of Substituents: Functionalization through electrophilic or nucleophilic substitution reactions.

• Optimization Steps: Purification via recrystallization or chromatography to achieve desired purity.

Potential Applications

The structural complexity of this compound makes it a candidate for various applications:

• Pharmaceutical Research:

  • The heterocyclic framework is often associated with bioactivity.

  • The presence of sulfur and nitrogen atoms suggests potential interactions with biological targets like enzymes or receptors.

  • Possible use as a lead compound in drug discovery for antimicrobial or anticancer agents.

• Material Science:

  • Aromatic and heterocyclic compounds are sometimes explored for electronic or optical properties.

Challenges and Future Directions

Despite its promising features, there are challenges associated with this compound:

• Lack of detailed experimental data on its biological activity.

• Limited availability of synthetic protocols in public literature.

Future research could focus on:

• Comprehensive biological screening to identify pharmacological targets.

• Development of scalable synthetic methods for industrial applications.